Cas no 57820-69-6 (D-Glucopyranuronic acid, 1-bromo-1-deoxy-, methyl ester, triacetate)

• Product Name: D-Glucopyranuronic acid, 1-bromo-1-deoxy-, methyl ester, triacetate
• CAS No: 57820-69-6
• MF: C₁₃H₁₇BrO₉
• MW: 397.172684431076
• CID: 947603
• PubChem ID: 11176946
• Update Time: 2025-04-19

D-Glucopyranuronic acid, 1-bromo-1-deoxy-, methyl ester, triacetate Chemical and Physical Properties

Names and Identifiers

• D-Glucopyranuronic acid, 1-bromo-1-deoxy-, methyl ester, triacetate
• D-Glucopyranuronic acid,1-bromo-1-deoxy-,methyl ester,triacetate
• (3R,4S,5S,6S)-2-bromo-6-(methoxycarbonyl)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• 57820-69-6
• GWTNLHGTLIBHHZ-IHDQXYMRSA-N
• SCHEMBL17802269

• Inchi： 1S/C13H17BrO9/c1-5(15)20-8-9(21-6(2)16)11(13(18)19-4)23-12(14)10(8)22-7(3)17/h8-12H,1-4H3/t8-,9-,10+,11-,12?/m0/s1
• InChI Key： GWTNLHGTLIBHHZ-IHDQXYMRSA-N
• SMILES： BrC1[C@@H]([C@H]([C@@H]([C@@H](C(=O)OC)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 396.00559g/mol
• Monoisotopic Mass: 396.00559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 114Ų